Cas no 16473-79-3 (Benzenesulfonic acid,3,3'-(1,2-diazenediyl)bis[6-[2-(4-nitro-2-sulfophenyl)ethenyl]-)
16473-79-3 structure
Product Name:Benzenesulfonic acid,3,3'-(1,2-diazenediyl)bis[6-[2-(4-nitro-2-sulfophenyl)ethenyl]-
CAS No:16473-79-3
MF:C28H20N4O16S4
MW:796.735602378845
CID:219941
PubChem ID:86008
Update Time:2025-04-19
Benzenesulfonic acid,3,3'-(1,2-diazenediyl)bis[6-[2-(4-nitro-2-sulfophenyl)ethenyl]- Chemical and Physical Properties
Names and Identifiers
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- Benzenesulfonic acid,3,3'-(1,2-diazenediyl)bis[6-[2-(4-nitro-2-sulfophenyl)ethenyl]-
- 3,3'-(1,2-diazenediyl)bis(6-(2-(4-nitro-2-sulfophenyl)ethenyl)-Benzenesulfonic acid
- 3,3'-Azobis[6-[2-(4-nitro-2-sulfophenyl)ethenyl]benzenesulfonic acid]
- Benzenesulfonic acid, 3,3'-azobis[6-[2-(4-nitro-2-sulfophenyl)ethenyl]-
- 16473-79-3
- 3,3/'-Azobis[6-[2-(4-nitro-2-sulfophenyl)ethenyl]benzenesulfonic acid]
- Benzenesulfonic acid, 3,3'-azobis(6-(2-(4-nitro-2-sulfophenyl)ethenyl)-
- DTXSID2066062
- NCI60_002958
- 2-[2-(4-nitro-2-sulfophenyl)ethenyl]-5-[[4-[2-(4-nitro-2-sulfophenyl)ethenyl]-3-sulfophenyl]diazenyl]benzenesulfonic acid
- Benzenesulfonic acid, 3,3'-(1,2-diazenediyl)bis(6-(2-(4-nitro-2-sulfophenyl)ethenyl)-
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- Inchi: 1S/C28H20N4O16S4/c33-31(34)23-11-7-19(27(15-23)51(43,44)45)3-1-17-5-9-21(13-25(17)49(37,38)39)29-30-22-10-6-18(26(14-22)50(40,41)42)2-4-20-8-12-24(32(35)36)16-28(20)52(46,47)48/h1-16H,(H,37,38,39)(H,40,41,42)(H,43,44,45)(H,46,47,48)/b3-1?,4-2?,30-29+
- InChI Key: UYTCJBFOLUYGBH-TZVBJEDQSA-N
- SMILES: S(C1C=C(C=CC=1C=CC1C=CC(=CC=1S(=O)(=O)O)[N+](=O)[O-])/N=N/C1C=CC(C=CC2C=CC(=CC=2S(=O)(=O)O)[N+](=O)[O-])=C(C=1)S(=O)(=O)O)(=O)(=O)O
Computed Properties
- Exact Mass: 795.97571526g/mol
- Monoisotopic Mass: 795.97571526g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 18
- Heavy Atom Count: 52
- Rotatable Bond Count: 10
- Complexity: 1700
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 2
- XLogP3: 2.9
- Topological Polar Surface Area: 367Ų
Benzenesulfonic acid,3,3'-(1,2-diazenediyl)bis[6-[2-(4-nitro-2-sulfophenyl)ethenyl]- Related Literature
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Norihito Fukui,Keisuke Fujimoto,Hideki Yorimitsu,Atsuhiro Osuka Dalton Trans., 2017,46, 13322-13341
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Qiao Song,Angela Bamesberger,Lingyun Yang,Haley Houtwed,Haishi Cao Analyst, 2014,139, 3588-3592
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Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548
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Kay S. McMillan,Anthony G. McCluskey,Annette Sorensen,Marie Boyd,Michele Zagnoni Analyst, 2016,141, 100-110
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